(4-ethylcyclohexyl)(2-methoxyethyl)amine

• IUPAC Name: 4-ethyl-N-(2-methoxyethyl)cyclohexan-1-amine
• InChI: InChI=1S/C11H23NO/c1-3-10-4-6-11(7-5-10)12-8-9-13-2/h10-12H,3-9H2,1-2H3
• InChI Key: SMPQSHBIXUJMAC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NCCOC
• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol

Description

(4-Ethylcyclohexyl)(2-methoxyethyl)amine is a secondary amine characterized by a 4-ethylcyclohexyl group attached to a 2-methoxyethylamine moiety. This structural combination suggests applications in medicinal chemistry, agrochemicals, or materials science, where balanced hydrophobicity and electronic effects are critical.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below compares (4-ethylcyclohexyl)(2-methoxyethyl)amine with structurally related amines:

Compound Name	Key Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
(4-Ethylcyclohexyl)(2-methoxyethyl)amine	4-ethylcyclohexyl, 2-methoxyethyl	C₁₁H₂₃NO	199.31 g/mol	High lipophilicity, potential bioactivity (inferred)	N/A
Bis(2-methoxyethyl)amine	Two 2-methoxyethyl groups	C₆H₁₅NO₂	133.19 g/mol	Reduces fluorescence quantum yield in phthalocyanines; used in polymer synthesis
(4-Ethylbenzyl)[2-(4-methoxyphenyl)ethyl]amine	Aromatic ethylbenzyl, methoxyphenethyl	C₁₈H₂₃NO	269.38 g/mol	Likely higher aromaticity; potential CNS activity (analogous structures)
Nitrosobis(2-methoxyethyl)amine	Nitrosated derivative	C₆H₁₄N₂O₂	146.19 g/mol	Carcinogenic (liver tumors in rats); lower potency than nitrosodiethylamine
2-(4-Fluorophenyl)ethylamine	Fluorophenyl, 2-methoxyethyl	C₁₁H₁₆FNO	197.25 g/mol	Enhanced polarity; potential pharmacological use (e.g., serotonin analogs)

Key Observations :

• Lipophilicity : The cyclohexyl group in the target compound increases lipophilicity compared to aromatic analogs (e.g., (4-ethylbenzyl)[2-(4-methoxyphenyl)ethyl]amine), which may improve membrane permeability in biological systems .
• Electronic Effects : The 2-methoxyethyl group in bis(2-methoxyethyl)amine reduces photophysical efficiency in phthalocyanines (ΦΔ and ΦF decrease by ~20%), suggesting electron-donating properties that could modulate charge transfer in the target compound .
• Toxicity: Nitroso derivatives of 2-methoxyethylamines (e.g., nitrosobis(2-methoxyethyl)amine) exhibit carcinogenicity, highlighting the importance of avoiding nitrosation pathways in drug design .